Cas no 878428-89-8 (N-(4-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 878428-89-8
• MF: C₁₈H₁₇FN₄O₂
• MW: 340.351587057114
• CID: 5556662
• Update Time: 2025-06-08

N-(4-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyltriazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, N-(4-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-
• N-(4-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H17FN4O2/c1-3-25-14-10-8-13(9-11-14)20-18(24)17-12(2)23(22-21-17)16-7-5-4-6-15(16)19/h4-11H,3H2,1-2H3,(H,20,24)
• InChI Key： PEFWSRXLPXBOQC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)C(C)=C(C(NC2=CC=C(OCC)C=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N-(4-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 878428-89-8)

N-(4-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 878428-89-8, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates several key features that make it particularly interesting from a chemical and biological perspective.

The core of the molecule is a triazole ring, which is a heterocyclic aromatic compound known for its stability and versatility in medicinal chemistry. The presence of a carboxamide group at the 4-position of the triazole ring introduces a polar functional group that can enhance solubility and binding affinity to biological targets. Additionally, the substitution of the triazole ring with various aryl groups, such as 4-ethoxyphenyl and 2-fluorophenyl, further diversifies its chemical properties and potential biological activities.

The incorporation of a methyl group at the 5-position of the triazole ring adds another layer of complexity to the molecule, influencing its electronic distribution and reactivity. This structural arrangement not only makes the compound structurally unique but also opens up numerous possibilities for its application in synthetic chemistry and drug design. The combination of these features suggests that N-(4-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide could exhibit a range of pharmacological activities, making it a valuable asset in the search for novel therapeutic agents.

In recent years, there has been growing interest in triazole derivatives due to their demonstrated efficacy in various therapeutic areas. The structural motif is particularly well-suited for interaction with biological targets such as enzymes and receptors, which are critical for many disease processes. For instance, studies have shown that triazole-containing compounds can exhibit inhibitory effects on enzymes involved in inflammation and cancer progression. The specific substitution patterns in N-(4-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide may confer unique selectivity and potency against these targets.

The 4-ethoxyphenyl group is an important feature of this compound, as it introduces an electron-donating ethoxy moiety that can influence the electronic properties of the molecule. This group may enhance interactions with biological targets by increasing the electron density in specific regions of the molecule. On the other hand, the 2-fluorophenyl group introduces fluorine atoms, which are known to modulate pharmacokinetic properties such as metabolic stability and binding affinity. The presence of fluorine can also improve the bioavailability of drug candidates by reducing susceptibility to enzymatic degradation.

The methyl group at the 5-position of the triazole ring serves multiple purposes. It can help to stabilize the molecule by reducing steric hindrance and improving overall shape complementarity with biological targets. Additionally, methyl groups are often found in biologically active compounds due to their ability to influence electronic distribution and hydrogen bonding interactions. These factors collectively contribute to the potential therapeutic value of N-(4-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide.

In light of these structural features, researchers have been exploring various synthetic routes to access derivatives of this compound with enhanced biological activity. Advances in synthetic methodologies have enabled the efficient preparation of complex triazole derivatives, allowing for rapid screening and optimization of lead compounds. The use of modern techniques such as combinatorial chemistry and high-throughput screening has accelerated the discovery process significantly.

The potential applications of N-(4-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide are broad and span multiple therapeutic areas. Initial studies have suggested that this compound may have anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Furthermore, its structural similarity to known bioactive molecules makes it a candidate for further investigation in oncology research. The ability to modulate enzyme activity with precision is crucial for developing effective anti-cancer agents.

The pharmaceutical industry continues to invest heavily in developing new drugs based on heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. Triazole derivatives are no exception and have shown promise in treating a variety of diseases. The unique combination of functional groups in N-(4-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide positions it as a compelling candidate for future drug development efforts.

Ongoing research is focused on understanding the mechanism of action of this compound and identifying potential therapeutic applications through preclinical studies. By leveraging cutting-edge techniques such as computational modeling and structure-based drug design, scientists aim to optimize the properties of N-(4-ethoxyphenyl)-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide for clinical use. These efforts are crucial for translating laboratory findings into tangible benefits for patients worldwide.

In conclusion, N-(4-ethoxyphenyl-)
1-(
2-fluorophen
yl)
-5-methyl
-
1H
-
1
-triazol
e
-
4-carbox
amide (CAS No.
878
42
828
-89
-8) is a promis
ing compoun
d with a uniques